Ethyl 1-benzyl-4,4-difluoropiperidine-3-carboxylate
Overview
Description
Ethyl 1-benzyl-4,4-difluoropiperidine-3-carboxylate is a chemical compound with the CAS Number: 1303974-56-2 . It has a molecular weight of 283.32 . The IUPAC name for this compound is ethyl 1-benzyl-4,4-difluoro-3-piperidinecarboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H19F2NO2/c1-2-20-14(19)13-11-18(9-8-15(13,16)17)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3 . This code provides a specific string of characters that represent the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . The storage temperature is normal .Scientific Research Applications
Synthesis and Medicinal Chemistry
Ethyl 1-benzyl-4,4-difluoropiperidine-3-carboxylate has been studied primarily in the context of synthesis and medicinal chemistry. A significant application includes its use in the synthesis of functionalized 5,5-difluoropiperidines, which are recognized for their potential as building blocks in medicinal chemistry. This process typically involves a multi-step procedure starting from ethyl bromodifluoroacetate, leading to the production of various piperidine derivatives (Moens et al., 2012). Similar strategies have been applied to synthesize 4-substituted 3,3-difluoropiperidines, again using ethyl bromodifluoroacetate as a starting material (Surmont et al., 2010).
Enzymatic Applications
In another study, ethyl 1-benzyl-3-hydroxy-2(5H)-oxopyrrole-4-carboxylate, a closely related compound, was identified as a potent and specific inhibitor of aldose reductase, suggesting potential applications in addressing diabetic complications (Mylari et al., 1991).
Synthesis of Benzyl Esters
Another application includes the synthesis of benzyl esters, where compounds like this compound are used in reactions to produce various ester derivatives. These esters are important in the synthesis of amino acid and sugar derivatives (Tummatorn et al., 2007).
Stereospecific Microbial Reduction
There's also interest in the stereospecific microbial reduction of similar compounds for the production of specific enantiomers. These processes are crucial in creating pharmaceuticals with high specificity and efficacy (Guo et al., 2006).
Organic Chemistry and Molecular Structure Studies
Finally, studies have been conducted to understand the structural properties of related compounds, which is crucial for designing molecules with desired chemical and physical properties (Kumar et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
ethyl 1-benzyl-4,4-difluoropiperidine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F2NO2/c1-2-20-14(19)13-11-18(9-8-15(13,16)17)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOHOSDXPUXGUNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CN(CCC1(F)F)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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